Cas no 1779792-59-4 (tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 1779792-59-4
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6078749
• PubChem ID: 84729842
• Update Time: 2025-07-22

tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate
• EN300-1877858
• SCHEMBL6509929
• 1779792-59-4
• tert-butyl N-[2-(3-fluorophenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H18FNO3/c1-13(2,3)19-12(18)16-14(4,9-17)10-6-5-7-11(15)8-10/h5-9H,1-4H3,(H,16,18)
• InChI Key： CKDVORSDRCHBJW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1779792-59-4)

The compound tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1779792-59-4) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and a carbamate moiety, makes it a valuable building block for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where fluorination plays a critical role in optimizing drug performance. The compound's CAS No. 1779792-59-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate is often utilized in peptide coupling reactions and protecting group strategies. Its tert-butyloxycarbonyl (Boc) group is particularly advantageous for temporary amine protection, a technique widely employed in the synthesis of complex heterocyclic compounds. The incorporation of a 3-fluorophenyl ring further enhances its utility in designing bioisosteres, a trending topic in modern pharmacophore optimization.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed in computational chemistry workflows. With the rise of AI-driven drug design, researchers are leveraging tools like molecular docking and quantitative structure-property relationship (QSPR) modeling to predict its behavior in biological systems. These approaches align with the broader industry shift toward in silico screening, reducing reliance on traditional trial-and-error methods.

In the context of green chemistry, tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate has been explored for its compatibility with catalytic asymmetric synthesis and solvent-free reactions. These innovations address the increasing demand for sustainable synthetic routes, a key concern for pharmaceutical manufacturers aiming to minimize environmental impact. The compound's CAS No. 1779792-59-4 is often cited in patents related to flow chemistry and continuous manufacturing, highlighting its role in next-generation process intensification.

As the scientific community continues to investigate tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate, its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors are gaining attention. These cutting-edge therapeutic modalities rely heavily on tailored small-molecule scaffolds, positioning this compound as a promising candidate for future targeted protein degradation strategies. Its fluorine atom also contributes to improved membrane permeability, a critical factor in blood-brain barrier (BBB) penetration studies.

In summary, tert-butyl N-2-(3-fluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1779792-59-4) represents a versatile and scientifically significant compound with broad applicability in modern drug development. Its structural features and synthetic flexibility make it a focal point for researchers exploring innovative therapeutic approaches, while its alignment with green chemistry principles ensures its relevance in sustainable industrial practices. As the field evolves, this compound is poised to remain a key player in advancing pharmaceutical innovation.